Cas no 90064-46-3 (1-Chloro-4-iodo-2,5-dimethoxybenzene)

1-Chloro-4-iodo-2,5-dimethoxybenzene is a halogenated aromatic compound featuring both chloro and iodo substituents on a dimethoxybenzene scaffold. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination, where the iodo group offers enhanced reactivity compared to bromo or chloro analogs. The dimethoxy groups provide electron density, influencing reactivity and selectivity in further functionalization. This compound is well-suited for pharmaceutical and materials science applications, where precise control over molecular architecture is critical. Its stability under standard conditions ensures reliable handling and storage.

1-Chloro-4-iodo-2,5-dimethoxybenzene structure

90064-46-3 structure

Product Name:1-Chloro-4-iodo-2,5-dimethoxybenzene

CAS No:90064-46-3

MF:C₈H₈ClIO₂

MW:298.505393981934

MDL:MFCD00048028

CID:797962

PubChem ID:639171

Update Time:2025-10-29

1-Chloro-4-iodo-2,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-4-iodo-2,5-dimethoxybenzene
- Benzene,1-chloro-4-iodo-2,5-dimethoxy-
- 1-Chlor-4-jod-2,5-dimethoxy-benzol
- 1-chloro-4-iodo-2,5-dimethoxy-benzene
- 1-chloro-4-iodo-2,5-dimetoxybenzene
- 4-Chloro-2,5-dimethoxyiodobenzene
- HMS550H22
- 2,5-dimethoxy-4-iodochlorobenzene
- benzene, 1-chloro-4-iodo-2,5-dimethoxy-
- CS-0261474
- Z1269177045
- AKOS016003078
- 90064-46-3
- InChI=1/C8H8ClIO2/c1-11-7-4-6(10)8(12-2)3-5(7)9/h3-4H,1-2H
- Maybridge1_003168
- DTXSID50348626
- FT-0607629
- AS-9278
- MFCD00048028
- EN300-7867970
- SCHEMBL4179556
- DB-057181
- MDL： MFCD00048028
- Inchi： 1S/C8H8ClIO2/c1-11-7-4-6(10)8(12-2)3-5(7)9/h3-4H,1-2H3
- InChI Key： PABWCPGHJWYJSC-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=CC=1OC)Cl)OC

Computed Properties

Exact Mass: 297.92600
Monoisotopic Mass: 297.92575g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 1.74
Melting Point: 115-116
Boiling Point: 324.8°Cat760mmHg
Flash Point: 150.2°C
Refractive Index: 1.584
PSA: 18.46000
LogP: 2.96180

1-Chloro-4-iodo-2,5-dimethoxybenzene Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
Risk Phrases：R36/37/38

1-Chloro-4-iodo-2,5-dimethoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019089439-1g	1-Chloro-4-iodo-2,5-dimethoxybenzene	90064-46-3	95%	1g	$400.00	2023-08-31
Fluorochem	038773-1g	4-Chloro-2,5-dimethoxyiodobenzene	90064-46-3	95%	1g	￡38.00	2022-03-01
Fluorochem	038773-5g	4-Chloro-2,5-dimethoxyiodobenzene	90064-46-3	95%	5g	￡113.00	2022-03-01
Apollo Scientific	OR0403-1g	1-Chloro-2,5-dimethoxy-4-iodobenzene	90064-46-3		1g	£280.00	2025-02-19
abcr	AB145321-1 g	1-Chloro-4-iodo-2,5-dimethoxybenzene; 95%	90064-46-3		1 g	€367.40	2023-07-20
eNovation Chemicals LLC	Y1235217-1g	1-CHLORO-4-IODO-2,5-DIMETHOXYBENZENE	90064-46-3	90%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1235217-5g	1-CHLORO-4-IODO-2,5-DIMETHOXYBENZENE	90064-46-3	90%	5g	$275	2024-06-06
Key Organics Ltd	AS-9278-1MG	1-chloro-4-iodo-2,5-dimethoxybenzene	90064-46-3	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	AS-9278-5MG	1-chloro-4-iodo-2,5-dimethoxybenzene	90064-46-3	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	AS-9278-10MG	1-chloro-4-iodo-2,5-dimethoxybenzene	90064-46-3	>90%	10mg	£63.00	2025-02-09